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Compound Focus: 4Sc-203

CAS No.: 895533-09-2

Cat. No.: S548016

About 4SC-203

4SC-203 is characterized as a potent multikinase inhibitor with potential antineoplastic (anti-cancer) activity.
Its primary targets are FLT3 (also known as STK1), including mutated forms of FLT3, and vascular
endothelial growth factor receptors (VEGFRs) [1]. A Phase I clinical trial in healthy volunteers confirmed

that it can be administered intravenously [2].

The table below summarizes key information for researchers:

Property Description

CAS Number 895533-09-2 [1]

Molecular Formula Cs3H3sNsOaS [1]

Molecular Weight 642.77 g/mol [1]

Primary Targets FLT3/STK1, FLT3 mutants, VEGFRs [1]
Appearance White to off-white solid [1]
Recommended Solvent DMSO [1]
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Property Description

Typical Stock Concentration 10 mM - 125 mg/mL (194.47 mM) in DMSO [1]

Experimental Preparation and Workflow

For in vitro studies, 4SC-203 is typically prepared as a stock solution in DMSO [1]. The following workflow

outlines the general preparation process:
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Key Considerations for Preparation:

¢ Solubility: 4SC-203 is soluble at least up to 125 mg/mL (194.47 mM) in DMSO [1]. Ultrasonic baths
can be used to aid dissolution if needed.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s548016?utm_src=pdf-body-img
https://www.smolecule.com/products/s548016?utm_src=pdf-body
https://www.medchemexpress.com/4sc-203.html?srsltid=AfmBOoohjJrgb_LYmhSTNOv22CZ7N2rWXGq4JP-NMRUAxubKKjD1sx1k
https://www.smolecule.com/products/s548016?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Storage: For stability, aliquot the stock solution and store it at -80°C for up to 6 months or -20°C for
up to 1 month. Avoid repeated freeze-thaw cycles [1].
e Handling: This product is for research use only and is not for human therapeutic use [1].

General Principles of Intravenous (IV) Administration in
Research

For in vivo studies, intravenous administration requires careful protocol design. The search results do not

contain a species-specific protocol for 4SC-203, but the following general principles and methods apply.

IV Administration Methods

Provides
rovides
Provides \
/ Method %haracteristics \
Steady delivery Cyclic delivery Rapid delivery
(hours to days) (30 min - 2+ hours) (over minutes)
Constant blood levels Peak & valley levels High initial concentration
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Essential Equipment for IV Administration [3]:
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e Primary Equipment: Prescribed medication, syringes, IV catheter, 1V tubing, infusion pump (for
precise control).

e Supplies: Saline flush syringes, alcohol swabs, gloves, adhesive tape or securement device,
tourniquet.

e Safety: Sharps container, personal protective equipment (PPE).

Potential Complications & Troubleshooting

When performing IV administration in animal studies, be aware of potential complications [3]:

Complication Description Preventive | Corrective Actions

Infiltration Fluid/medication leaks into Check IV site patency before infusion; secure
surrounding tissue. catheter properly.

Phlebitis Inflammation of the vein. Use proper dilution; ensure aseptic technique; rotate

injection sites if chronic dosing.

Infection Pathogens enter the Maintain strict aseptic technique during preparation
bloodstream. and administration.

Precipitation  Drug falls out of solution in the Ensure compatibility with diluent (e.qg., saline); flush
line. line before and after administration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [4SC-203 intravenous administration best practices]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548016#4sc-203-

intravenous-administration-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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